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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

Introduction

Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a widely used
analytical technique for quantifying metal ions in various samples. A critical component of this
method is the use of a suitable indicator to accurately determine the titration's endpoint.
Calconcarboxylic acid, also known as Patton and Reeder's Indicator, is a superior azo dye
employed for the precise determination of calcium ions (Ca?*) in the presence of magnesium
ions (Mg?*).[1] Its sharp and clear color change at the endpoint makes it an invaluable tool in
pharmaceutical analysis, water quality assessment, and other research applications.[2][3]

Principle of Method

The titration is based on a competitive chelation reaction. Calconcarboxylic acid forms a
wine-red complex with calcium ions.[1] EDTA is a more potent hexadentate chelating agent,
meaning it forms a more stable, water-soluble 1:1 complex with calcium ions than the indicator
does.[1][4][5]

The titration is conducted at a high pH, typically between 12 and 14.[1][3] This alkaline
environment is crucial as it causes magnesium ions to precipitate as magnesium hydroxide
(Mg(OH)z2), thus preventing their interference with the calcium titration.[2][3]

Initially, the indicator is added to the calcium-containing sample, forming the wine-red Caz*-
Indicator complex. As the standard EDTA solution is added, EDTA first reacts with any free
Ca?* ions. Near the endpoint, the EDTA begins to displace the indicator from the Ca?*-Indicator
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complex. The endpoint is reached when all calcium ions are complexed by EDTA, liberating the
free indicator, which has a distinct pure blue color.[1][6] The sharp color transition from wine-
red to blue signals the completion of the reaction.[1]

The overall reaction is: Ca-Indicator (wine-red) + EDTA — Ca-EDTA + Indicator (blue)[1]

Chemical Reaction at Endpoint

EDTA displaces 5
i i Free Indicator
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+ EDTA
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Caption: Endpoint reaction mechanism in EDTA titration with Calconcarboxylic acid.

Quantitative Data
Table 1: Properties of Calconcarboxylic Acid Indicator
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Property Description

Reference

Common Name Patton and Reeder's Indicator

[7]

3-hydroxy-4-[(2-hydroxy-4-

sulfonaphthalen-1-

UPAC Name yl)diazenyllnaphthalene-2- s
carboxylic acid
CAS Number 3737-95-9 [7]
Molecular Formula C21H14N207S [1]
Molecular Weight 438.41 g/mol [7]
Appearance Dark violet powder [8]
pH Range for Titration 12-14 [11[3]
Endpoint Color Change Wine-Red to Pure Blue [2][3]

Table 2: Comparison of Indicators for Calcium Titration
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Calconcarboxylic

Thymolphthalexon

Eriochrome Black

Feature .

Acid e T

Highly selective at pH Less specific, also Used for total
Specificity for Ca2* > 12, as Mg?*+ complexes with hardness (Caz+ +

precipitates.[2] magnesium.[2] Mgz?*) at pH 10.[9]
Optimal pH 12 - 14]1] 10 - 12[2] ~10[9]

Endpoint Color
Change

Wine-Red to Pure
Blue[2]

Blue-Magenta to
Colorless/Smoky-
Gray[2]

Red to Blue[9]

Endpoint Sharpness

Known for a very
sharp and clear
endpoint.[2][3]

Generally provides a

distinct color change.

[2]

Can have an indistinct
endpoint, sometimes
requiring photometric
detection.[1]

Interference

Mg?* interference is
eliminated by

precipitation.[3]

Mg?* interferes and is
titrated along with
Caz+ [2]

Mgz2* is intentionally
titrated with Ca2+.

Experimental Protocols

This protocol details the determination of calcium concentration in an agueous sample using

Calconcarboxylic acid indicator and a standard EDTA solution.

Reagents and Materials

o Standard 0.01 M EDTA solution: Prepare by dissolving approximately 0.95 g of dried (80°C
for 1 hour) disodium EDTA dihydrate (NazHz2Y-2H20) in deionized water in a 250 mL
volumetric flask and diluting to the mark.[10] Standardize against a primary standard calcium

carbonate solution.

e Calconcarboxylic acid indicator: Can be used as a solid triturate (ground mixture with NaCl

or Na2S0a) or as a solution (e.g., 0.4% in methanol).[2][11] A solid mixture of ~100 mg

indicator per 100 g NaCl is common.

e Sodium Hydroxide (NaOH) solution, 2 M or 8 M: To adjust the sample pH.[2][6]
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e Calcium-containing sample: An unknown solution to be analyzed.

» Standard Calcium Solution (for standardization): Accurately weigh ~0.25 g of primary
standard calcium carbonate (CaCOs), dissolve in a minimum amount of 1 M HCI, and dilute
to 250 mL in a volumetric flask.[12]

o Apparatus: 50 mL burette, 25 mL pipette, 250 mL conical flasks, magnetic stirrer, pH meter
or pH indicator paper.

Experimental Workflow Diagram
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Caption: General workflow for the complexometric titration of calcium.
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Titration Procedure

o Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the calcium-containing
sample into a 250 mL conical flask.[2]

 Dilution: Add approximately 75 mL of deionized water.[2]

e pH Adjustment: While stirring, add 2 mL of 2 M NaOH solution to raise the pH to a value
between 12 and 13.[2] Use a pH meter for accuracy. If magnesium is present, a white
precipitate of Mg(OH)z will form.[1] It is recommended to add the alkali before the indicator.

[3]

« Indicator Addition: Add a small amount (approx. 100 mg) of the Calconcarboxylic acid
indicator mixture and swirl until it dissolves.[2] The solution should turn a distinct wine-red
color.[2] Note: The indicator can be unstable in strongly alkaline solutions and should be
added just before titration begins.[2][3]

« Titration: Titrate the sample with the standardized 0.01 M EDTA solution, stirring
continuously.[2]

» Endpoint Determination: The endpoint is reached upon a sharp and stable color change from
wine-red to a pure blue.[2][3] Record the final volume of EDTA used from the burette.

» Replicates: Perform at least two additional titrations to ensure reproducible results. The
volumes should agree within 0.1 mL.[6]

Calculation of Calcium Concentration

The reaction between Ca?* and EDTA has a 1:1 stoichiometry. The concentration of calcium in
the original sample can be calculated using the following formula:

Ca?* (M) = (M_EDTA x V_EDTA) / V_sample
Where:
e M_EDTA = Molarity of the standard EDTA solution (mol/L)

e V_EDTA = Volume of EDTA solution used for titration (L)
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e V_sample = Volume of the initial calcium sample (L)
To express the result in other units, such as mg/L or ppm (parts per million):
Caz* (mg/L) = Caz* (M) x Molar Mass of Ca ( g/mol ) x 1000 (mg/g)

(Molar Mass of Ca = 40.08 g/mol )

Logical Diagram: Magnesium Interference Mitigation
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Caption: Rationale for high pH to prevent magnesium interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Calconcarboxylic acid - Wikipedia [en.wikipedia.org]
. benchchem.com [benchchem.com]

. digicollections.net [digicollections.net]

. researchgate.net [researchgate.net]

. diverdi.colostate.edu [diverdi.colostate.edu]

. researchgate.net [researchgate.net]

. gspchem.com [gspchem.com]

. gspchem.com [gspchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
¢ 10. chem.libretexts.org [chem.libretexts.org]

e 11. Calconcarboxylic acid, 50 g, CAS No. 3737-95-9 | Metal Indicators | Indicators and Dyes
| Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]

e 12. wwwl.udel.edu [wwwl.udel.edu]

» To cite this document: BenchChem. [Application Note: Endpoint Determination in EDTA
Titrations Using Calconcarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221776#endpoint-determination-with-
calconcarboxylic-acid-in-edta-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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